Cas no 2228365-69-1 (N-methyl-1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropan-1-amine
• CAS No: 2228365-69-1
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5943399
• PubChem ID: 165862211
• Update Time: 2025-05-30

N-methyl-1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropan-1-amine
• 2228365-69-1
• N-methyl-1-[(4-nitro-1H-pyrazol-3-yl)methyl]cyclopropan-1-amine
• EN300-1791606

• Inchi： 1S/C8H12N4O2/c1-9-8(2-3-8)4-6-7(12(13)14)5-10-11-6/h5,9H,2-4H2,1H3,(H,10,11)
• InChI Key： OSQUOUQHUHPNAC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1CC1(CC1)NC)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.5Ų

Additional information on N-methyl-1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropan-1-amine

N-Methyl-1-(4-Nitro-1H-Pyrazol-3-Yl)Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound N-Methyl-1-(4-Nitro-1H-Pyrazol-3-Yl)Methylcyclopropan-1-Amine (CAS No. 2228365-69-1) is a fascinating molecule with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural features, synthesis methods, applications, and recent research findings related to this compound.

Structural Analysis

The molecular structure of N-Methyl-1-(4-Nitro-1H-Pyrazol-3-Yl)Methylcyclopropan-1-Amine is characterized by a cyclopropane ring fused with an amine group and a substituted pyrazole moiety. The cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity and stability. The pyrazole ring, substituted with a nitro group at the 4-position, adds electron-withdrawing effects that can modulate the electronic properties of the compound. The methyl group attached to the nitrogen atom further contributes to the molecule's steric and electronic characteristics.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as pyrazole derivatives and cyclopropane precursors. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this molecule, with researchers focusing on optimizing reaction conditions to improve yield and purity. Techniques such as microwave-assisted synthesis and catalytic methods have shown promise in streamlining the production process.

Characterization of this compound is carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the molecular geometry, stereochemistry, and purity of the synthesized product.

Applications in Pharmaceuticals

One of the most promising applications of N-Methyl-1-(4-Nitro-1H-Pyrazol-3-Yl)Methylcyclopropan-1-Amine lies in the field of drug discovery. The compound's unique structure makes it a potential candidate for various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. Recent studies have explored its ability to modulate key biological targets such as kinases, G-protein coupled receptors (GPCRs), and ion channels.

In particular, research has highlighted its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, making them attractive targets for cancer therapy. The compound's ability to bind to these enzymes with high affinity suggests its potential as a lead compound for developing anti-cancer agents.

Applications in Agrochemicals

Beyond pharmaceuticals, N-Methyl-1-(4-Nitro-1H-Pyrazol-3-Yl)Methylcyclopropan-1-Amine also shows promise in agrochemical applications. Its ability to interact with plant-specific targets makes it a potential candidate for developing pesticides or herbicides. Recent studies have investigated its role as an herbicide with selective activity against certain weeds without adversely affecting crops.

Researchers have also explored its potential as a fungicide. The compound's ability to inhibit fungal growth has been attributed to its interference with essential cellular processes such as membrane integrity and enzyme activity.

Recent Research Findings

In recent years, there has been a surge in research activities focused on N-Methyl-1-(4-Nitro-1H-Pyrazol-3-Yl)Methylcyclopropan